Cas no 1061651-05-5 (3-(2-fluorophenoxy)phenylmethanamine)

• Product Name: 3-(2-fluorophenoxy)phenylmethanamine
• CAS No: 1061651-05-5
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• MDL: MFCD19613864
• CID: 4570208
• PubChem ID: 58104533
• Update Time: 2025-06-13

3-(2-fluorophenoxy)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• [3-(2-fluorophenoxy)phenyl]methanamine
• Benzenemethanamine, 3-(2-fluorophenoxy)-
• 3-(2-fluorophenoxy)phenylmethanamine

• MDL： MFCD19613864
• Inchi： 1S/C13H12FNO/c14-12-6-1-2-7-13(12)16-11-5-3-4-10(8-11)9-15/h1-8H,9,15H2
• InChI Key： KTKFASDZHMHEQP-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=CC(OC2=CC=CC=C2F)=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 304.3±32.0 °C at 760 mmHg
• Flash Point: 137.8±25.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(2-fluorophenoxy)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-fluorophenoxy)phenylmethanamine

Professional Introduction to 3-(2-fluorophenoxy)phenylmethanamine (CAS No. 1061651-05-5)

3-(2-fluorophenoxy)phenylmethanamine, identified by its CAS number 1061651-05-5, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluorophenoxyl group and an amine moiety makes it a versatile intermediate for synthesizing various pharmacologically active agents.

The compound's molecular structure, characterized by a benzene ring substituted with a phenoxy group and an amine functional group, contributes to its reactivity and interaction with biological targets. Such structural features are often exploited in medicinal chemistry to enhance binding affinity and selectivity. Recent studies have highlighted the importance of fluorine-containing aromatic compounds in medicinal chemistry, owing to their ability to modulate metabolic stability and pharmacokinetic profiles.

In the context of contemporary pharmaceutical research, 3-(2-fluorophenoxy)phenylmethanamine has been explored as a precursor in the synthesis of novel therapeutic agents. Its amine group provides a nucleophilic site for further functionalization, enabling the creation of more complex molecules. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its potential role in designing small-molecule drugs with improved pharmacological properties. The fluorophenoxy substituent is known to enhance lipophilicity, which can be crucial for drug absorption and distribution across biological membranes. Additionally, the amine group can be modified to introduce polar functionalities, thereby fine-tuning solubility and bioavailability.

Recent advancements in computational chemistry have facilitated the virtual screening of 3-(2-fluorophenoxy)phenylmethanamine against large databases of biological targets. These computational approaches have helped identify promising candidates for further experimental validation. For example, molecular docking studies have suggested that this compound may interact with certain protein kinases, making it a potential lead for developing antineoplastic agents.

The synthesis of 3-(2-fluorophenoxy)phenylmethanamine involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The introduction of the fluorophenoxy group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of the fluorinated aromatic ring make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. Researchers are exploring its potential as a building block for designing novel organic semiconductors with enhanced performance characteristics.

The growing interest in fluorinated compounds stems from their diverse biological activities and industrial relevance. 3-(2-fluorophenoxy)phenylmethanamine exemplifies how structural modifications can lead to compounds with tailored properties. As our understanding of molecular interactions continues to evolve, so does the potential for discovering new therapeutic applications for this versatile intermediate.

Future research directions may focus on optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally, exploring its derivatives could uncover novel pharmacological effects that were not previously recognized. The combination of experimental synthesis and computational modeling will be crucial in unlocking the full potential of 3-(2-fluorophenoxy)phenylmethanamine and related compounds.

In conclusion, 3-(2-fluorophenoxy)phenylmethanamine (CAS No. 1061651-05-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug discovery efforts. As research progresses, we can expect further insights into its role in developing innovative therapeutic agents and materials with broad-ranging implications.